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Compound of Interest

Compound Name:
2-Chloro-4-methylphenylboronic

acid pinacol ester

CAS No.: 1144097-12-0

Cat. No.: B3039512

Get Quote

Physicochemical Profiling, Safety Protocols, and Application in Suzuki-Miyaura Cross-Coupling

Executive Summary
For researchers and drug development professionals, organoboronic esters are indispensable

building blocks for carbon-carbon bond formation. 2-Chloro-4-methylphenylboronic acid
pinacol ester (CAS: 1144097-12-0) is a highly specialized aryl donor utilized extensively in the

synthesis of complex active pharmaceutical ingredients (APIs) and fine chemicals[1].

Unlike free boronic acids, which are highly polar and prone to trimerization (forming boroxines),

the pinacol (Bpin) ester derivative offers superior hydrolytic stability, enhanced solubility in

organic solvents, and streamlined purification profiles[2]. This whitepaper synthesizes the

safety data, physicochemical properties, and mechanistic handling protocols required to deploy

this reagent effectively and safely in advanced cross-coupling workflows.
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Understanding the physical properties and hazard profile of this compound is critical for safe

laboratory handling and optimal reaction design.

Table 1: Chemical and Physical Properties
Property Value / Description

Chemical Name
2-Chloro-4-methylphenylboronic acid pinacol

ester

CAS Number
1144097-12-0 (Also listed as 145349-62-8 in

some isomer catalogs)[3][4]

Molecular Formula C₁₃H₁₈BClO₂[4]

Molecular Weight 252.54 g/mol [4][5]

Appearance White to off-white solid/powder

Table 2: Hazard Identification & GHS Classification
GHS Code Hazard Statement Signal Word

H302 Harmful if swallowed Warning[5]

H315 Causes skin irritation Warning[6]

H319 Causes serious eye irritation Warning[6]

H335 May cause respiratory irritation Warning[6]

🔬 Causality Insight: The Mechanism of Irritation
Why does this specific boronic ester trigger H315 and H319 warnings? While pinacol esters are

generally stable, they undergo slow hydrolysis in the presence of ambient moisture or

biological fluids, releasing the free boronic acid and pinacol[2][7]. The empty p-orbital of the

boron atom acts as a Lewis acid, allowing it to form reversible covalent bonds with biological

nucleophiles—specifically the hydroxyl groups of serine or threonine residues in tissue

proteins[8]. This localized interaction disrupts cellular homeostasis, leading to the observed

dermal, ocular, and respiratory irritation[6].
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Reactivity & Mechanistic Insights
The primary utility of 2-Chloro-4-methylphenylboronic acid pinacol ester lies in the [9].

🔬 Causality Insight: Sterics and Transmetalation
The presence of the ortho-chloro group on the phenyl ring introduces significant steric

hindrance. To overcome this, the pinacol ester moiety is deliberately chosen over the free

boronic acid. The bulky Bpin group prevents premature protodeboronation (cleavage of the C-B

bond) during the catalytic cycle. Furthermore, the addition of an aqueous base is

mechanistically non-negotiable: the base coordinates to the boron atom, converting it from a

neutral, trigonal planar (

) state to an anionic, tetrahedral (

) boronate complex. This quaternization increases the nucleophilicity of the aryl group, directly
driving the transmetalation step with the Palladium(II) intermediate[9][10].
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Caption: Catalytic cycle of Suzuki-Miyaura coupling using boronic pinacol esters.

Experimental Protocol: Safe Handling & Cross-
Coupling Workflow
To ensure high yields and maintain safety, the following self-validating protocol is

recommended for coupling 2-Chloro-4-methylphenylboronic acid pinacol ester with an aryl

bromide.

Step-by-Step Methodology
Reagent Preparation (Inert Atmosphere): Weigh 1.0 eq of the aryl bromide, 1.2 eq of 2-
Chloro-4-methylphenylboronic acid pinacol ester, and 0.05 eq of Pd(dppf)Cl₂ in a

glovebox or under a nitrogen stream[11].

Causality: Pd(dppf)Cl₂ is chosen because the bidentate dppf ligand provides a wide bite

angle, accelerating the reductive elimination of the sterically hindered ortho-chloro biaryl

product[12][13].

Solvent Degassing: Suspend the reagents in a 4:1 mixture of 1,4-Dioxane and Water.

Sparge the solvent mixture with N₂ for 15 minutes prior to adding the base (2.5 eq K₂CO₃).

Validation Check: Successful degassing is validated if the reaction mixture does not

immediately turn black upon heating (which would indicate the precipitation of inactive

"Palladium black" due to oxygen exposure)[10].

Thermal Reaction: Heat the mixture to 80°C for 12 hours.

Causality: The 80°C temperature is required to overcome the activation energy barrier

imposed by the ortho-chloro steric clash[14].

Quenching & Extraction: Cool to room temperature and quench with saturated aqueous

NH₄Cl. Extract with Ethyl Acetate (3x).
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Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel column

chromatography.

Validation Check: Reaction completion is confirmed via LC-MS by the disappearance of

the 252.5 m/z peak (corresponding to the starting Bpin ester)[7].
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Caption: Step-by-step experimental workflow for safe handling and cross-coupling.

Storage, Stability, and Waste Management
Storage Conditions: Store in a tightly sealed container at 2–8°C under an inert gas (Argon or

Nitrogen). Keep strictly away from strong oxidizing agents and moisture[15].

Stability: While Bpin esters are highly resistant to ambient degradation compared to free

boronic acids, prolonged exposure to atmospheric moisture will eventually lead to

hydrolysis[2].

Disposal: Do not discharge into drains. Boron-containing organic waste and palladium-

contaminated aqueous layers must be segregated and disposed of through a licensed

hazardous waste management facility in accordance with local environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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